Cas no 38876-38-9 (4-(aminomethyl)-1-methylcyclohexane-1-carboxylic acid)

4-(Aminomethyl)-1-methylcyclohexane-1-carboxylic acid is a cyclohexane derivative featuring both an aminomethyl and a carboxylic acid functional group. Its rigid cyclohexane backbone enhances structural stability, while the functional groups provide versatility for further chemical modifications. This compound is useful in pharmaceutical and organic synthesis, particularly as a building block for bioactive molecules.

4-(aminomethyl)-1-methylcyclohexane-1-carboxylic acid structure

38876-38-9 structure

Product Name:4-(aminomethyl)-1-methylcyclohexane-1-carboxylic acid

CAS No:38876-38-9

MF:C₉H₁₇NO₂

MW:171.23678278923

CID:1494078

PubChem ID:12568257

Update Time:2025-06-19

4-(aminomethyl)-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 4-(aminomethyl)-1-methyl-
- 4-(aminomethyl)-1-methylcyclohexane-1-carboxylic acid
- EN300-1629597
- 38876-38-9
- Inchi： 1S/C9H17NO2/c1-9(8(11)12)4-2-7(6-10)3-5-9/h7H,2-6,10H2,1H3,(H,11,12)
- InChI Key： HSPNFMWHBVESAY-UHFFFAOYSA-N
- SMILES： OC(C1(C)CCC(CN)CC1)=O

Computed Properties

Exact Mass: 171.12601
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32

4-(aminomethyl)-1-methylcyclohexane-1-carboxylic acid Pricemore >>

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